Cas no 61708-79-0 (9-Phenanthrenethiol)

9-Phenanthrenethiol structure
9-Phenanthrenethiol structure
Product Name:9-Phenanthrenethiol
CAS No:61708-79-0
MF:C14H10S
MW:210.294202327728
CID:469083
PubChem ID:12746124
Update Time:2025-04-19

9-Phenanthrenethiol Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenethiol
    • phenanthrene-9-thiol
    • SCHEMBL4308375
    • 61708-79-0
    • DTXSID50508748
    • Inchi: 1S/C14H10S/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9,15H
    • InChI Key: XDRRLDUVQGNYBX-UHFFFAOYSA-N
    • SMILES: SC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 210.0504
  • Monoisotopic Mass: 210.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0
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